Cas no 1839619-50-9 (N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea)

• Product Name: N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea
• CAS No: 1839619-50-9
• MF: C₁₇H₈F₆N₄S
• MW: 414.33
• CID: 4709017
• PubChem ID: 118265565
• Update Time: 2025-05-19

N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea
• SCHEMBL16946784
• 1,3-bis(4-cyano-3-(trifluoromethyl)phenyl)thiourea
• OATHXQGUCIUHLS-UHFFFAOYSA-N
• 1839619-50-9
• 1,3-Bis[4-cyano-3-(trifluoromethyl)phenyl]thiourea
• N,N'-Bis[3-(trifluoromethyl-4-cyanophenyl)thiourea
• F84587

• Inchi： InChI=1S/C17H8F6N4S/c18-16(19,20)13-5-11(3-1-9(13)7-24)26-15(28)27-12-4-2-10(8-25)14(6-12)17(21,22)23/h1-6H,(H2,26,27,28)
• InChI Key： OATHXQGUCIUHLS-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1NC(=S)NC2=CC(=C(C=C2)C#N)C(F)(F)F)C(F)(F)F)C#N

Computed Properties

• Exact Mass: 414.03738642g/mol
• Monoisotopic Mass: 414.03738642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų

Additional information on N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea

Comprehensive Guide to N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea (CAS No. 1839619-50-9)

N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea (CAS No. 1839619-50-9) is a specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and agrochemical research. This compound, characterized by its unique thiourea backbone and trifluoromethyl-cyanophenyl substituents, exhibits remarkable chemical properties that make it valuable for various high-performance applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and functional adaptability.

The molecular structure of N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea features two 3-(trifluoromethyl)-4-cyanophenyl groups attached to a thiourea core. This configuration imparts unique electronic and steric properties, making it an excellent candidate for applications requiring precise molecular interactions. The presence of trifluoromethyl and cyano groups enhances its stability and reactivity, which is particularly beneficial in advanced material synthesis and drug development.

One of the most notable applications of N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea is in the development of high-performance polymers and coatings. The compound's ability to form strong hydrogen bonds and its resistance to environmental degradation make it ideal for creating durable materials. Additionally, its electron-withdrawing properties are leveraged in organic electronics, where it is used to modify the electronic characteristics of semiconducting materials.

In the pharmaceutical industry, N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea is being investigated for its potential as a building block in drug discovery. The thiourea moiety is known for its bioactivity, and the inclusion of trifluoromethyl and cyano groups can enhance the compound's binding affinity to biological targets. This makes it a promising candidate for the development of new therapeutics, particularly in areas such as antimicrobial and anticancer research.

The agrochemical sector also benefits from the unique properties of N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea. Its stability and reactivity make it suitable for formulating advanced pesticides and herbicides. The trifluoromethyl group, in particular, is known to improve the efficacy of agrochemicals by enhancing their penetration and persistence in target organisms.

Recent advancements in synthetic chemistry have made N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea more accessible to researchers and manufacturers. Innovations in catalytic processes and green chemistry have reduced the environmental impact of its production, aligning with the growing demand for sustainable chemical solutions. This has further increased its appeal in industries striving for eco-friendly alternatives.

For those seeking detailed technical information, the CAS No. 1839619-50-9 serves as a unique identifier for N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea in scientific databases. This ensures accurate referencing and facilitates global collaboration among researchers. The compound's safety profile and handling guidelines are well-documented, ensuring compliance with international regulatory standards.

As the demand for high-performance and multifunctional compounds grows, N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea is poised to play a pivotal role in shaping future innovations. Its versatility and unique chemical properties make it a valuable asset across multiple industries, from advanced materials to life sciences. Researchers continue to explore its potential, uncovering new applications that could revolutionize various technological and scientific fields.

In conclusion, N,N'-Bis3-(trifluoromethyl-4-cyanophenyl)thiourea (CAS No. 1839619-50-9) stands out as a compound of significant interest due to its structural uniqueness and broad applicability. Whether in material science, pharmaceuticals, or agrochemicals, its contributions are driving progress and innovation. For those interested in leveraging its properties, staying updated with the latest research and market trends is essential to fully harness its potential.